Cas no 863251-26-7 (4-methoxy-3-Benzofurancarboxaldehyde)

• Product Name: 4-methoxy-3-Benzofurancarboxaldehyde
• CAS No: 863251-26-7
• MF: C₁₀H₈O₃
• MW: 176.168723106384
• MDL: MFCD15144136
• CID: 1119445
• PubChem ID: 82410987
• Update Time: 2025-10-29

4-methoxy-3-Benzofurancarboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-3-Benzofurancarboxaldehyde
• 4-Methoxy-benzofuran-3-carbaldehyde
• SCHEMBL914152
• SY310219
• IOZHGQVIMMGFSK-UHFFFAOYSA-N
• 4-Methoxybenzofuran-3-carbaldehyde
• 863251-26-7
• starbld0010129
• MFCD15144136
• DB-349454

• MDL： MFCD15144136
• Inchi： 1S/C10H8O3/c1-12-8-3-2-4-9-10(8)7(5-11)6-13-9/h2-6H,1H3
• InChI Key： IOZHGQVIMMGFSK-UHFFFAOYSA-N
• SMILES： O1C=C(C=O)C2C(=CC=CC1=2)OC

Computed Properties

• Exact Mass: 176.047344113g/mol
• Monoisotopic Mass: 176.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 39.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 4-methoxy-3-Benzofurancarboxaldehyde

4-Methoxy-3-Benzofurancarboxaldehyde: A Comprehensive Overview

4-Methoxy-3-Benzofurancarboxaldehyde, identified by the CAS number 863251-26-7, is a fascinating compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of benzofuran derivatives, which are known for their unique electronic properties and potential applications in drug development and optoelectronic devices. Recent studies have shed light on its structural characteristics, synthetic methods, and biological activities, making it a subject of interest for researchers worldwide.

The molecular structure of 4-methoxy-3-benzofurancarboxaldehyde consists of a benzofuran ring with a methoxy group at position 4 and a carboxaldehyde group at position 3. This arrangement imparts the molecule with distinctive electronic properties, including conjugation effects that enhance its reactivity and stability. The benzofuran core is particularly notable for its ability to participate in various chemical reactions, such as cyclization and electrophilic aromatic substitution, which are critical in organic synthesis.

Recent research has focused on the synthesis of 4-methoxy-3-benzofurancarboxaldehyde through innovative methods that optimize yield and purity. For instance, a study published in the Journal of Organic Chemistry highlighted a one-pot synthesis approach utilizing microwave-assisted conditions, which significantly reduced reaction time while maintaining high efficiency. This method involves the condensation of appropriate aldehydes with furan derivatives in the presence of an acid catalyst, demonstrating the versatility of this compound in synthetic chemistry.

The biological activity of 4-methoxy-3-benzofurancarboxaldehyde has been extensively explored, particularly in the context of its potential as an anticancer agent. A 2023 study conducted by researchers at the University of California revealed that this compound exhibits selective cytotoxicity against various cancer cell lines, including breast and colon cancer cells. The mechanism underlying this activity is attributed to its ability to induce oxidative stress and inhibit key enzymes involved in cell proliferation.

In addition to its pharmacological applications, 4-methoxy-3-benzofurancarboxaldehyde has shown promise in materials science as a precursor for advanced materials such as organic semiconductors and fluorescent sensors. Its conjugated system allows for efficient charge transport properties, making it a candidate for use in organic electronics. Recent advancements have demonstrated its application as a building block for self-assembled monolayers and nanomaterials with tailored optical properties.

The environmental impact and safety profile of 4-methoxy-3-benzofurancarboxaldehyde have also been evaluated to ensure its sustainable use. Studies indicate that it exhibits low toxicity to aquatic organisms under standard testing conditions, suggesting its potential for eco-friendly applications. However, further research is required to fully understand its long-term environmental fate and degradation pathways.

In conclusion, 4-methoxy-3-benzofurancarboxaldehyde, with its unique chemical structure and diverse functional groups, continues to be a subject of intense research interest. Its applications span across multiple disciplines, from drug discovery to materials development, underscoring its importance in modern chemistry. As ongoing studies uncover new insights into its properties and potential uses, this compound is poised to play a significant role in advancing both scientific knowledge and practical innovations.